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Compound of Interest

Compound Name: S6821

Cat. No.: B6275002 Get Quote

This document provides detailed guidance on the proper disposal procedures for the chemical

compound S6821. It is critical to first correctly identify the specific S6821 product in use, as the

identifier is associated with two distinct chemical entities with significantly different safety

profiles and disposal requirements.

Identifying Your S6821 Product
The product identifier "S6821" can refer to two different chemicals. Please verify the CAS

number on your product's label and documentation to ensure you follow the correct disposal

protocol.

Product Identifier Chemical Name CAS Number Primary Use

S6821

3-[1-[(3,5-dimethyl-

1,2-oxazol-4-

yl)methyl]pyrazol-4-

yl]-1-[(3-

hydroxyphenyl)methyl]

imidazolidine-2,4-

dione

1119831-25-2
TAS2R8 bitter taste

receptor antagonist

SIP6821.0 Phenyltriethoxysilane 780-69-8 Chemical intermediate
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This substance is a potent and selective antagonist of the bitter taste receptor TAS2R8 and is

also used as a food additive.[1] Toxicological studies have shown that S6821 is not mutagenic

or clastogenic.[2] It is generally considered non-hazardous for shipping.

Immediate Safety and Handling
While S6821 has a favorable safety profile, standard laboratory best practices should always

be followed.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and gloves.

Ventilation: Work in a well-ventilated area.

Spills: In case of a spill, absorb the material with an inert substance (e.g., vermiculite, sand)

and place it in a sealed container for disposal.

Step-by-Step Disposal Procedure
Consult Local Regulations: Before beginning any disposal process, consult your institution's

environmental health and safety (EHS) office and review local, state, and federal regulations

for chemical waste disposal.

Small Quantities (Research Use): For small quantities typical of laboratory research, the

recommended method is to collect the waste in a designated, sealed, and clearly labeled

container. The label should include the chemical name, CAS number, and any known

hazards.

Waste Collection:

Do not mix S6821 waste with other chemical waste streams unless explicitly permitted by

your EHS office.

Ensure the waste container is compatible with the chemical.

Arrange for Professional Disposal: Contact your institution's EHS department or a licensed

chemical waste disposal company to arrange for pickup and proper disposal. Given its

nature as a non-hazardous substance, it may be eligible for incineration at a licensed facility.
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Disposal workflow for S6821 (TAS2R8 Antagonist).

Disposal Protocol for SIP6821.0
(Phenyltriethoxysilane, CAS 780-69-8)
This chemical is a hazardous substance and requires stringent disposal procedures. It is

classified as a serious eye irritant.[3][4] Upon contact with water, it hydrolyzes to produce

ethanol.

Immediate Safety and Handling
Personal Protective Equipment (PPE): Wear chemical-resistant gloves, protective clothing,

and eye/face protection.[3][4]

Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood.[5]

Spills: Evacuate the area. For cleanup, wear appropriate PPE, including respiratory

protection. Prevent the spill from entering sewers or public waters. Absorb with inert material

and collect for disposal.[5]

Step-by-Step Disposal Procedure
Consult Local Regulations: It is mandatory to consult with your institution's EHS office and

adhere to all local, state, and federal regulations for hazardous waste disposal.

Waste Collection:
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Collect waste Phenyltriethoxysilane in a designated, tightly sealed, and clearly labeled

hazardous waste container.

The label must indicate "Hazardous Waste" and include the chemical name and CAS

number.

Do not mix with other waste streams.

Professional Disposal:

This material must be disposed of by a licensed hazardous waste management company.

The recommended method of disposal is incineration in a permitted facility.[3][5]

On-Site Hazardous Waste Handling Off-Site Disposal
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Disposal workflow for SIP6821.0 (Phenyltriethoxysilane).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b6275002#s6821-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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